8-(2-chlorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-chlorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H18ClN3O3/c1-18-14(22)16(19(2)15(18)23)7-9-20(10-8-16)13(21)11-5-3-4-6-12(11)17/h3-6H,7-10H2,1-2H3
• InChI Key: LJIIHQRXUXWDBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)C(=O)C3=CC=CC=C3Cl)N(C1=O)C
• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reaction sequences. For instance, the synthesis of “cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione”, a key intermediate in the synthesis of spirotetramat, involves catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material. Another example is the synthesis of “1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione”, which involves a simple, fast, and effective 3-step synthesis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds have been studied. For example, the synthesis of “cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione” involves catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction.

Scientific Research Applications

Synthesis of Spirotetramat

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Long-lasting Efficacy

. This makes it a valuable tool in long-term pest management strategies.

High Activity and Low Dosage

. This means that smaller amounts of the insecticide are needed to achieve the desired pest control, reducing the environmental impact.

Broad-Spectrum Insecticidal Efficacy

. This means it can be used to control a wide range of pests, making it a versatile tool in pest management.

Environmental Safety

. This highlights the potential of this compound in the development of environmentally friendly pesticides.

Cost-Effective Synthesis

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Mechanism of Action

Target of Action

The primary target of 8-(2-chlorobenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is the Receptor-interacting protein kinase 1 (RIPK1) . RIPK1 is a crucial component of the necroptosis signaling pathway, a type of programmed cell death .

Mode of Action

This compound acts as an inhibitor of RIPK1 . Molecular docking analysis suggests that the benzyl groups of the compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions with His136 . This interaction inhibits the function of RIPK1, thereby affecting the necroptosis signaling pathway .

Biochemical Pathways

The compound affects the necroptosis signaling pathway, which is initiated by signals from death receptors in the tumor necrosis factor (TNF) superfamily, Toll-like receptors (TLRs), interferon receptors (IFNAR), or Z-DNA binding protein 1 (ZBP1) . Downstream of death receptor signaling, serine/threonine kinases, RIPK1 and receptor-interacting protein kinase 3 (RIPK3), as well as mixed lineage kinase domain-like (MLKL), which is the substrate of RIPK3, are key components in the necroptosis signaling pathway .

Result of Action

The inhibition of RIPK1 by this compound affects the necroptosis signaling pathway, leading to changes in programmed cell death . This can have various effects on cellular function and health, depending on the specific context and environment .

Safety and Hazards

The safety and hazards of related compounds have been studied. For example, the safety data sheet for “1,4-dioxaspiro[4.5]decane-8-one” provides information about its hazards, including skin and eye irritation, and respiratory irritation.

Future Directions

The future directions of research on related compounds have been discussed. For example, the synthesis of new “8-oxa-2-azaspiro[4.5]decane” derivatives from commercially available reagents is promising for the production of important biologically active compounds. Similarly, the synthesis of “8-benzoyl-3-benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” as a promising RIPK1 inhibitor suggests potential applications for disease treatment.